4-[2-(7H-purin-6-ylamino)ethyl]benzenesulfonamide

Specification

• CAS No.: 21266-67-1
• Molecular Formula: C13H14N6O2S
• Molecular Weight: 318.36 g/mol
• IUPAC Name: 4-[2-(7H-purin-6-ylamino)ethyl]benzenesulfonamide
• Standard InChI: InChI=1S/C13H14N6O2S/c14-22(20,21)10-3-1-9(2-4-10)5-6-15-12-11-13(17-7-16-11)19-8-18-12/h1-4,7-8H,5-6H2,(H2,14,20,21)(H2,15,16,17,18,19)
• Standard InChI Key: HNTKMTOFOQSLQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC2=NC=NC3=C2NC=N3)S(=O)(=O)N

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure comprises a purine ring system (7H-purin-6-amine) linked via an ethylamino spacer to a benzenesulfonamide moiety. The purine core provides a heterocyclic scaffold capable of hydrogen bonding and π-π interactions, while the sulfonamide group introduces sulfonic acid functionality, enhancing solubility and potential enzyme-binding affinity. The molecular formula is C₁₃H₁₄N₆O₂S, with a molecular weight of 318.36 g/mol.

Key Structural Features

• Purine Core: The 7H-purin-6-amine group allows for base-pairing mimicry, a feature exploited in kinase inhibitor design.

• Ethylamino Linker: A two-carbon chain bridges the purine and benzene rings, providing conformational flexibility.

• Sulfonamide Group: The -SO₂NH₂ substituent on the benzene ring contributes to polar interactions with enzyme active sites.

Physicochemical Properties

Property	Value
CAS Number	21266-67-1
Molecular Formula	C₁₃H₁₄N₆O₂S
Molecular Weight	318.36 g/mol
IUPAC Name	4-[2-(7H-purin-6-ylamino)ethyl]benzenesulfonamide
Solubility	Moderate in polar organic solvents (e.g., DMSO, acetonitrile)
Stability	Stable under acidic conditions; susceptible to hydrolysis in strong bases

Synthesis and Industrial Production

Synthetic Routes

The synthesis of 4-[2-(7H-purin-6-ylamino)ethyl]benzenesulfonamide typically involves a two-step process:

• Preparation of 2-(7H-Purin-6-ylamino)ethylamine:

  • Purine derivatives are functionalized at the 6-position via nucleophilic substitution with ethylenediamine.

• Sulfonylation Reaction:

  • The primary amine reacts with p-toluenesulfonyl chloride (TsCl) in an organic solvent (e.g., dichloromethane) under acidic conditions to form the sulfonamide bond.

Reaction Mechanism

The sulfonylation proceeds via nucleophilic attack of the ethylamine’s nitrogen on the electrophilic sulfur atom of TsCl, followed by deprotonation to yield the sulfonamide. Optimized conditions include:

• Temperature: 0–5°C to minimize side reactions.

• Catalyst: Triethylamine (TEA) to scavenge HCl byproducts.

• Yield: ~60–70% after purification by recrystallization.

Industrial-Scale Considerations

Large-scale production emphasizes:

• Solvent Recycling: Dichloromethane is recovered via distillation.

• Purification: Column chromatography or high-performance liquid chromatography (HPLC) ensures >95% purity.

• Cost-Efficiency: Bulk sourcing of TsCl and ethylenediamine reduces raw material costs.

Biological Activity and Mechanism of Action

CDK2 Inhibition

Structural analogues of this compound, such as 4-((6-([1,1′-biphenyl]-3-yl)-9H-purin-2-yl)amino)benzenesulfonamide (compound 73), exhibit potent CDK2 inhibition with IC₅₀ values in the nanomolar range (e.g., 44 nM). The mechanism involves:

• ATP-Binding Site Occupation: The purine ring mimics adenine, competing with ATP for binding.

• Hydrogen Bonding: Sulfonamide oxygen atoms interact with Asp86 and Lys89 residues in CDK2’s active site.

• Selectivity Over CDK1: Substituent size and orientation at the purine 6-position dictate selectivity. For example, bulky groups like biphenyl enhance CDK2 selectivity by 2000-fold compared to CDK1.

Structural Determinants of Potency

• 6-Substituent Effects: Alkoxy groups (e.g., ethoxy, propoxy) at the purine 6-position improve CDK2 affinity.

• Linker Flexibility: Ethylamino spacers balance conformational adaptability and steric hindrance.

Antitumor Activity

While direct data on this compound’s cytotoxicity are scarce, related purine sulfonamides inhibit tumor cell proliferation by:

• Cell Cycle Arrest: Blocking G1/S transition via CDK2 inhibition.

• Apoptosis Induction: Downregulating anti-apoptotic proteins like Bcl-2.

Pharmacological Applications

Cancer Therapeutics

CDK2 inhibitors are explored for cancers driven by cyclin E overexpression (e.g., ovarian, breast). Compound 73 reduces tumor growth in xenograft models by 70% at 50 mg/kg doses.

Neurodegenerative Diseases

Emerging evidence suggests CDK2 inhibitors mitigate tau hyperphosphorylation in Alzheimer’s models, though this remains speculative for the target compound.

Comparative Analysis with Structural Analogues

Activity Against CDK Family Members

Compound	CDK2 IC₅₀ (μM)	CDK1 IC₅₀ (μM)	Selectivity Ratio (CDK2/CDK1)
Target Compound	Data pending	Data pending	-
Compound 73	0.044	86	2000
6-Ethoxypurine 30	0.026	12	461

Impact of 6-Substituents

• Alkoxy Groups: Larger alkoxy chains (e.g., n-propoxy) enhance CDK2 potency (IC₅₀ = 8 nM).

• Aromatic Systems: Biphenyl groups improve selectivity but reduce solubility.

Future Directions and Challenges

Optimization Strategies

• Bioavailability Enhancement: Prodrug formulations to improve aqueous solubility.

• Selectivity Profiling: Screening against CDK4, CDK6, and CDK9 to minimize off-target effects.

Clinical Translation

• Toxicology Studies: Acute and chronic toxicity assessments in preclinical models.

• Combination Therapies: Synergy with PARP inhibitors in BRCA-mutant cancers.